Cas no 1408291-26-8 (4-(2-methoxyethoxy)-1-chloroisoquinoline)

• Product Name: 4-(2-methoxyethoxy)-1-chloroisoquinoline
• CAS No: 1408291-26-8
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 2113843
• Update Time: 2023-11-19

4-(2-methoxyethoxy)-1-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethoxy)-1-chloroisoquinoline
• SJVJOTMOBFORNY-UHFFFAOYSA-N
• 1-chloro-4-(2-methoxyethoxy)isoquinoline
• 1-chloro-4-(2-methoxyethoxyl)isoquinoline
• Isoquinoline, 1-chloro-4-(2-methoxyethoxy)-
• CID 86683208

• Inchi： 1S/C12H12ClNO2/c1-15-6-7-16-11-8-14-12(13)10-5-3-2-4-9(10)11/h2-5,8H,6-7H2,1H3
• InChI Key： SJVJOTMOBFORNY-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C(=CN=1)OCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Topological Polar Surface Area: 31.4

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±32.0 °C(Predicted)
• pka: 1.56±0.31(Predicted)